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molecular formula C6H6ClFN2 B177387 3-Chloro-5-fluorobenzene-1,2-diamine CAS No. 153505-33-0

3-Chloro-5-fluorobenzene-1,2-diamine

Cat. No. B177387
CAS RN: 153505-33-0
M. Wt: 160.58 g/mol
InChI Key: WLJOWNQBIYEBIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05620979

Procedure details

1,2-Diamino-3-chloro-5-fluorobenzene was prepared using an adaptation of the method of Bellamy, et al., (Bellamy, F. D. et al., Tetrahedron Lett. 25: 839 (1984)). A mixture of 2-chloro-4-fluoro-6-nitroaniline (424 mg, 2.22 mmol) and SnCl2 2H2O (2.50 g, 11.1 mmol) dissolved in 7 mL ethyl acetate and 3 mL absolute ethanol under N2 was heated at 70° C. for 2.5 h. All the starting material had reacted as evidenced by TLC (silica gel, 2:1 hexanes:ethyl acetate). The reaction was allowed to cool to room temperature and poured into 20 mL crushed ice. Sufficient solid NaHCO3 was added (foaming!) to bring the pH to 6. The thick yellow white emulsion was then extracted with 3×25 mL ethyl acetate and the combined organic extracts washed with sat'd NaCl solution. The organic phase was dried (MgSO4), vacuum filtered and the solvent rotary evaporated to yield a dark brown oil which crystallized on standing to yield 290 mg (82%). 1H NMR (CDCl3) δ 3.59 (br s, 4H, 2(NH2)); 6.37 (dd, 1H, H5, J4-5 =2.7, JH-F =9.3); 6.55 (dd, 1H, H4, J4-5 =2.7, JHF =8.4).
Name
2-chloro-4-fluoro-6-nitroaniline
Quantity
424 mg
Type
reactant
Reaction Step One
Name
SnCl2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
7 mL
Type
solvent
Reaction Step Four
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
1,2-Diamino-3-chloro-5-fluorobenzene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[C:7]([F:9])[CH:6]=[C:5]([N+:10]([O-])=O)[C:3]=1[NH2:4].Cl[Sn]Cl.C(O)C.C([O-])(O)=O.[Na+]>C(OCC)(=O)C>[NH2:10][C:5]1[CH:6]=[C:7]([F:9])[CH:8]=[C:2]([Cl:1])[C:3]=1[NH2:4] |f:3.4|

Inputs

Step One
Name
2-chloro-4-fluoro-6-nitroaniline
Quantity
424 mg
Type
reactant
Smiles
ClC1=C(N)C(=CC(=C1)F)[N+](=O)[O-]
Name
SnCl2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl[Sn]Cl
Step Two
Name
ethanol
Quantity
3 mL
Type
reactant
Smiles
C(C)O
Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Four
Name
ethyl acetate
Quantity
7 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Five
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Smiles
Step Six
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
All the starting material had reacted
ADDITION
Type
ADDITION
Details
poured into 20 mL
CUSTOM
Type
CUSTOM
Details
crushed ice
EXTRACTION
Type
EXTRACTION
Details
The thick yellow white emulsion was then extracted with 3×25 mL ethyl acetate
WASH
Type
WASH
Details
the combined organic extracts washed with sat'd NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (MgSO4), vacuum
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent rotary evaporated
CUSTOM
Type
CUSTOM
Details
to yield a dark brown oil which
CUSTOM
Type
CUSTOM
Details
crystallized
CUSTOM
Type
CUSTOM
Details
to yield 290 mg (82%)

Outcomes

Product
Name
1,2-Diamino-3-chloro-5-fluorobenzene
Type
product
Smiles
NC1=C(C(=CC(=C1)F)Cl)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.